Cas no 761440-09-9 (2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide)

• Product Name: 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide
• CAS No: 761440-09-9
• MF: C₁₂H₁₀BrClN₄O
• MW: 341.591000080109
• MDL: MFCD26399069
• CID: 2121336
• PubChem ID: 58748468
• Update Time: 2025-06-14

2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide
• 2-(5-Bromo-2-chloropyrimidin-4-ylamino)-N-methylbenzamide
• SCHEMBL375665
• 2-(2-chloro-5-bromo-pyrimidin-4-ylamino)-N-methyl-benzamide
• FUDRAYXWDWGURS-UHFFFAOYSA-N
• 2-[(5-bromo-2-chloropyrimidin-4-yl)amino]-N-methylbenzamide
• 761440-09-9
• A1-11396
• DB-337683

• MDL： MFCD26399069
• Inchi： 1S/C12H10BrClN4O/c1-15-11(19)7-4-2-3-5-9(7)17-10-8(13)6-16-12(14)18-10/h2-6H,1H3,(H,15,19)(H,16,17,18)
• InChI Key： FUDRAYXWDWGURS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC1C=CC=CC=1C(NC)=O)Cl

Computed Properties

• Exact Mass: 339.97265Da
• Monoisotopic Mass: 339.97265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide

Recent Advances in the Study of 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide (CAS: 761440-09-9)

The compound 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide (CAS: 761440-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and benzamide structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and targeted drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often implicated in cancer and other diseases. Researchers have demonstrated that 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide exhibits selective inhibition against specific kinase targets, making it a candidate for precision medicine approaches. Structural-activity relationship (SAR) studies have further refined its design to enhance potency and reduce off-target effects.

In addition to its kinase inhibitory properties, recent publications have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide is co-administered with conventional chemotherapeutic agents, leading to enhanced tumor regression in animal models. These findings suggest that the compound could play a pivotal role in overcoming drug resistance, a major challenge in cancer treatment.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion profiles. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to quantify its presence in biological matrices. These studies have provided valuable insights into the compound's stability and potential for clinical translation.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and minimizing adverse effects. Ongoing research is focused on modifying its chemical structure to improve selectivity and reduce toxicity. Furthermore, clinical trials are being planned to assess its safety and efficacy in human subjects, marking a critical step toward its potential approval as a therapeutic agent.

In conclusion, 2-(5-bromo-2-chloro-pyrimidin-4-ylamino)-N-methyl-benzamide (CAS: 761440-09-9) represents a promising candidate in the field of targeted therapy. Its unique chemical properties and biological activities underscore its potential to address unmet medical needs, particularly in oncology. Continued research and development efforts are essential to fully realize its therapeutic benefits and bring it closer to clinical application.